The study aimed to assess the efficacy of organic amendments (neem cake, neem seed powder, and vermicompost) and bioagent (Trichoderma harzianum) for eco-friendly management of Meloidogyne javanica in field pea. One control and two chemical nematicides, viz. carbofuran 3G and carbosulfan 25DS, were used as reference treatments. The treatments with organic amendments and biocontrol agent significantly reduced M. javanica population by 66–87% compared to control. Neem products, vermicompost, and biocontrol agents were found effective in reducing nematode population in the soil, most effective with neem cake (87% and 65% reduction over control and initial population). Neem cake had the most positive impact, even better than the chemical nematicides, in reducing root galls (96%) and gall index (62%) over control. The highest yield was recorded in neem cake treatment (0.76 t ha−1) followed by neem seed powder (0.68 t ha−1) and the lowest in control (0.30 t ha−1). Soil population of M. javanica exhibited significant positive correlation with galls plant−1 (r = + 0.89) and gall index (r = + 0.86), while negatively correlated with grain yield (r = − 0.88) and stover yield (r = − 0.80) (p < 0.001). Therefore, neem-based products, particularly neem cake, can be recommended for eco-friendly management of M. javanica in field pea.

Black pepper is also known as black gold, since this has been traded like gold during the dawn of colonialization. The produce fetches higher price in the market based on its colour, lustre as well as bulk density. Sun-drying is the common method of drying, and due to direct exposure to sunlight, characteristic shiny black colour is deteriorated. Blanching is one of the techniques to retain the colour of dried produce. But this process is time-consuming and requires extra labour and large amount of firewood. In order to find an alternative easier method to retain black colour of berries without affecting the quality parameters, an experiment was conducted with 7 treatments, viz. direct sun-drying, hot water blanching for 1 min, hot water blanching for 2 min, covering with 100- and 300-gauge polythene sheets for 3 and 5 h. Among the different treatments, covering the berries with 100-gauge polythene sheet for 3 or 5 h and subsequent drying under direct sunlight not only retained black colour of dried produce with higher dry recovery (39.31 and 39.39%, respectively) but also did not alter the quality parameters, viz. essential oil (EO) content (2.64 and 2.56%, respectively) and oleoresin content (6.75 and 6.45%, respectively) as compared to conventional sun-drying where the dry recovery percentage was 37.98% with 2.69% of essential oil and 6.96% of oleoresin content.

This study presents the first record of skeletal deformities (kyphosis-lordosis) in the natural population of a small indigenous fish, Mola carplet, Amblypharyngodon mola, in the River Tapti, west coast of India. The study highlighted the need for monitoring fish health in relation to its environment in rivers and the factors which attribute to the occurrence of such abnormalities in wild fishes.

The synthesis and application of inoculants containing microorganisms in crops are gaining more attention worldwide. Among inoculants, mostly crop-specific strains of Rhizobia are used for legume crops to enhance their production potential. There is, however, meagre research on the utilization of endomycorrhizae and signal molecules like lipo-chitooligosachharide to increase yield potential in legumes, notably in chickpea. Thus, this experiment was attempted at the Agricultural Research Farm of the Institute of Agricultural Sciences, Banaras Hindu University, Varanasi, during the winter season of 2019–2020 with the objective of enhancing the production potential of chickpea through seed priming with microbial inoculants. The experiment consisted of eight treatments viz., T1 (control), T2 (Rhizobium 20 g + Phosphate solubilizing bacteria 20 g), T3 (endomycorrhizae 1 g), T4 (endomycorrhizae 2 g), T5 (endomycorrhizae 4 g), T6 (endomycorrhizae 1 g + lipo-chitooligosaccharide 0.33 ml), T7 (endomycorrhizae 2 g + lipo-chitooligosaccharide 0.33 ml) and T8 (endomycorrhizae 4 g + lipo-chitooligosaccharide 0.33 ml). The experiment was laid out in a randomized block design and replicated four times. Seed priming significantly influenced plant height, dry weight, leaf area, root length, nodule number, pods per plant, grain and straw yield. Among treatments, seed priming with endomycorrhizae 4 g + lipo-chitooligosaccharide 0.33 ml (T8) proved better in terms of plant height, dry matter, leaf area, nodule number, and root length. Furthermore, the endomycorrhizae (4 g) + lipo-chitooligosaccharide (0.33 ml) combination resulted in higher grain (2.60–48.34%) and straw (1.05–59.16%) yields than the other treatments. Based on the obtained results, seed priming of chickpea with endomycorrhizae + lipo-chitooligosaccharide is suggested for better performance and enhanced production potential.

Fluoride contamination of groundwater poses a global threat to humans. The current study focused on the defluoridation efficacy of a fluoride-resistant bacterium, isolated from fluoride-contaminated areas of Birbhum district, West Bengal, India. Strain MLN15 was able to tolerate a maximum fluoride concentration of 3500 mgL−1. Based on morphological, biochemical, and 16S rDNA gene sequence, strain MLN15 was identified as Exiguobacterium indicum MLN15. Optimal growth conditions were observed at pH 7, temperature 35˚C, and 0.5 molar NaCl. The selected strain also showed maximum defluoridation efficiency of 53.5% at optimal growth conditions of 24 h incubation. In addition, fluoride adsorption on bacterial cell surfaces was confirmed using SEM, SEM–EDX, and TEM analyses. All the results indicate that the bacterial strain Exiguobacterium indicum MLN15 could be a potential organism for fluoride-bioremediation.

Construction of roads on clayey soils (CS) causes issues because of changes in soil volume and lesser bearing capacity compared to stabilized soils. These issues can be minimized by applying waste ash (WA) in the subgrade pavement. In order to improve the properties of CS, various ashes must be mixed with the soil, which increases the strength of the pavement. Different waste products like fly ash (FA), rice husk ash (RHA), sugarcane baggase ash (SCBA), rice straw ash (RSA), calcium carbide residue (CCR) and silica fume (SF) give increment in the strength of problematic soils. Present study shows the analysis of various engineering properties of CS with varying proportions of brick kiln waste ash (BKWA) in soil and their comparison with the above-mentioned waste ashes. The BKWA was mixed by replacement of soil by weight in 2.5%, 5%, 7.5%, 10% and 15%. The study carried out shows that the results of unconfined compressive strength (UCS) and California bearing ratio (CBR) of CS increase for an optimum amount of BKWA(10%). UCS value increased by 125.71%.

A brain tumor can be fatal if it is not detected early. Manual diagnosis necessitates the radiologist’s expertise and experience, and it is also an error-prone and time-consuming approach. To guarantee a precise diagnosis, an efficient solution is required. This paper proposes an effective automated tumor diagnosis approach to achieve that objective. Firstly, brains MRIs (magnetic resonance imaging) are pre-processed, and the dataset is augmented to create a robust model. Then, features are extracted and classified using proposed IRConvNet model to label the MR images as healthy or malignant (tumor). The IRConvNet is convolutional network model created by bootstrapping the classification network on top of InceptionResNet architecture. The model possesses the ability to learn visual features at different scales. Compared to existing binary classification approaches, the proposed approach achieved an accuracy of more than 99%.

Here, we investigate the generalized Leonardo Pisano octonions and their algebraic properties. We present some interesting properties of these octonions and show relations with Fibonacci/Lucas numbers and octonions. Moreover, we give Binet formula, finite sum with arithmetic indices, Catalan’s, d’Ocagne’s and Honsberger’s identity, generating functions, etc., of them in closed form.

The research letter emphasizes the hardware chip design of 3D router chip and its synthesis on different types of Xilinx series of field programmable gate arrays (FPGA). Network on chip is a concept for building multiprocessor systems that can switch communication through processing cores that were inspired by computer networks. The design assessment is based on the pre-synthesis device utilization summary for various FPGA boards, including Spartan-3E (XC3S500E), Spartan-6 (XC6SLX45), Virtex-4 (XC4VFX12), Virtex-5 (XC5VSX50T), and Virtex-7 (XC7VX550T). The performance analysis for hardware and delay help the researchers to pre-estimate optimal hardware and switching parameters before the manufacturing of the chip.

In this present work, we derive a theorem regarding the error of approximation of functions, conjugate to the functions of two variables (\(2\pi\)-periodic in both variables) belonging to the generalized Lipschitz class \(Lip((\xi _1,\xi _2); p),p\ge 1\) through the double matrix means of their conjugate double Fourier series. Furthermore, in the form of corollaries, we present some particular cases of the theorem proved here.